Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20757369 2-Nitrophenyl b-D-xylopyranoside 10238-27-4 C11H13NO7
VC20750063 S-Ethylisothiourea hydrobromide 1071-37-0 C3H9BrN2S
VC20750308 (E)-4-Hydroxy-N-desmethyl Tamoxifen 110025-28-0 C25H27NO2
VC20757027 methyl 2-amino-2-(1H-indol-3-yl)acetate 110317-48-1 C11H12N2O2
VC20749940 ((2R,3R)-3-(Benzoyloxy)-4,4-difluoro-5-oxotetrahydrofuran-2-yl)methyl benzoate 122111-01-7 C19H14F2O6
VC20757390 N'-Nitrosopentyl-(3-picolyl)amine 124521-15-9 C11H17N3O
VC20757417 5-(N-tert-Butoxycarbonylamino)salicylic Acid 135321-95-8 C12H15NO5
VC20757038 (-)-Tramadol Hydrochloride 148229-79-2 C16H26ClNO2
VC20757054 4-Dimethyl-L-glutamic Acid 151139-88-7 C7H13NO4
VC20757414 1-Chloro-4-methylphthalazine 19064-68-7 C9H7ClN2
VC20757072 9-(4'-Aminophenyl)-9H-pyrido[3,4-b]indole 219959-86-1 C17H13N3
VC20757065 o-Nicotine 23950-04-1 C10H14N2
VC20757433 (R)-Naproxen 23979-41-1 C14H14O3
VC20749936 (S)-(-)-2-Bromopropionic acid 32644-15-8 C3H5BrO2
VC20757430 Methyl alpha-D-galactopyranoside 3396-99-4 C7H14O6
VC20757041 Streptonigrin 3930-19-6 C25H22N4O8
VC20750325 2-Cyano-2-propanol-1,1,1,3,3,3-d6 40662-43-9 C4H7NO
VC20757423 4-Amino-3-fluorobenzoic acid 455-87-8 C7H6FNO2
VC20757410 4-Hydroxymephenytoin 61837-65-8 C12H14N2O3
VC20750074 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranosyl Azide 6205-69-2 C14H20N4O8
VC20757394 1-Hydroxy-2-methylanthraquinone 6268-09-3 C15H10O3
VC20750323 Trimethylacetaldehyde 630-19-3 C5H10O
VC20757306 2,3-Dibromo-3-(4-methoxyphenyl)propanoic acid 77820-32-7 C10H10Br2O3
VC20757314 3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-delta3-pyrroline 78033-68-8 C8H12Br2NO-
VC20757030 2-Amino-3-bromopyrazine-5-carboxylic acid 887352-34-3 C5H4BrN3O2